![molecular formula C17H12Cl2N2O B2690137 1-chloro-N-(4-chlorophenyl)-N-methylisoquinoline-4-carboxamide CAS No. 240799-60-4](/img/structure/B2690137.png)
1-chloro-N-(4-chlorophenyl)-N-methylisoquinoline-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Chloro-N-(4-chlorophenyl)-N-methylisoquinoline-4-carboxamide (CMCI) is an organic compound belonging to the class of isoquinoline carboxamides. It is an important research chemical, as it is used in various scientific applications, such as synthesis of pharmaceuticals, and in the study of biochemical and physiological effects. CMCI has the ability to interact with proteins and other molecules in the body, making it an ideal compound to study the effects of drugs and other compounds on the body.
Scientific Research Applications
Anti-inflammatory Effects
Research by Torres et al. (1999) explores the anti-inflammatory properties of 1-(2-chlorophenyl)-N-methyl-N(1-methylpropyl)-3-isoquinoline carboxamide in mice. The study demonstrates that this compound inhibits oedema formation in animals with or without adrenal glands, suggesting a potential role in inflammation management (Torres et al., 1999).
Pharmacokinetics and Metabolization
De Vos et al. (1999) discuss the high-performance liquid chromatographic determination of this compound in mouse plasma and tissues, as well as in human plasma. The study provides insights into the rapid metabolization of the compound in humans, with significant conversion to more polar metabolites post-injection (De Vos et al., 1999).
Antimicrobial Potential
A study by Desai, Dodiya, and Shihora (2011) synthesized and tested a series of carboxamides, including N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl]-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides, for their antibacterial and antifungal activities. These compounds showed promising results against various bacterial and fungal strains, indicating potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Synthesis of Derivatives
Aghekyan et al. (2009) focused on the synthesis of novel derivatives of 6,7-dimethoxy-4-spirocyclopentane-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid N-methylamide, which is related to the compound . This research contributes to the broader understanding of the chemical manipulation and potential applications of isoquinoline derivatives (Aghekyan et al., 2009).
Drug-Metabolizing Enzyme Induction
Research by Totis et al. (1989) indicates that 1-(2-Chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinoline carboxamide has an inducing effect on drug-metabolizing enzymes, particularly cytochrome P-450 II B1 (P-450b) and related enzymatic activities. This suggests its potential use in influencing drug metabolism (Totis et al., 1989).
Mass Spectrometric Studies
Thevis et al. (2008) studied the gas-phase reactions of bisubstituted isoquinolines, providing insights into the behavior of these compounds under mass spectrometric conditions. This research is relevant for understanding the structural and chemical properties of isoquinoline derivatives, including 1-chloro-N-(4-chlorophenyl)-N-methylisoquinoline-4-carboxamide (Thevis et al., 2008).
Imaging and Radiolabeling
Yu et al. (2008) synthesized and characterized analogues of this compound for potential use in PET imaging, particularly focusing on their affinity for the peripheral benzodiazepine receptor. This research contributes to the development of imaging agents for medical diagnostics (Yu et al., 2008).
properties
IUPAC Name |
1-chloro-N-(4-chlorophenyl)-N-methylisoquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2O/c1-21(12-8-6-11(18)7-9-12)17(22)15-10-20-16(19)14-5-3-2-4-13(14)15/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTBNBVYVEIHCTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)Cl)C(=O)C2=CN=C(C3=CC=CC=C32)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.